molecular formula C8H7ClFN3 B8400576 4-chloro-5-(2-fluoroethyl)-5H-pyrrolo[3,2-d]pyrimidine

4-chloro-5-(2-fluoroethyl)-5H-pyrrolo[3,2-d]pyrimidine

Cat. No.: B8400576
M. Wt: 199.61 g/mol
InChI Key: KAUAJVHZJRSKEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-5-(2-fluoroethyl)-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C8H7ClFN3 and its molecular weight is 199.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7ClFN3

Molecular Weight

199.61 g/mol

IUPAC Name

4-chloro-5-(2-fluoroethyl)pyrrolo[3,2-d]pyrimidine

InChI

InChI=1S/C8H7ClFN3/c9-8-7-6(11-5-12-8)1-3-13(7)4-2-10/h1,3,5H,2,4H2

InChI Key

KAUAJVHZJRSKEX-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C2=C1N=CN=C2Cl)CCF

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (100 mg) in N,N-dimethylformamide (0.6 mL) was added cesium carbonate (281 mg) under ice-cooling, and the mixture was stirred while warming to room temperature for 15 min. To the reaction mixture was added 1-bromo-2-fluoroethane (124 mg), and the mixture was stirred at room temperature for 5 hrs. The reaction mixture was diluted with water (20 mL) and extracted with ethyl acetate (20 mL×3). The organic layer washed with saturated brine (20 mL×3) and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was subjected to silica gel column chromatography (silica gel, eluent:hexane/ethyl acetate=90/10→40/10). The object fraction was concentrated under reduced pressure and dried to give the title compound (110 mg) as a colorless transparent oil.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
0.6 mL
Type
solvent
Reaction Step One
Name
cesium carbonate
Quantity
281 mg
Type
reactant
Reaction Step Two
Quantity
124 mg
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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